Cas no 2308482-37-1 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
• CAS No: 2308482-37-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6241929
• PubChem ID: 165561377
• Update Time: 2025-05-20

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
• EN300-1580065
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid
• 2308482-37-1

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)28-14-8-7-9-17(28)15-24(29)30)27-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,2,7-9,14-16H2,1H3,(H,27,32)(H,29,30)/t17-,23?/m1/s1
• InChI Key： LREHWWQMJASWKU-LIXIDFRTSA-N
• SMILES： O=C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid

Introduction to 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic Acid (CAS No. 2308482-37-1)

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid (CAS No. 2308482-37-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its abbreviated name, is a derivative of piperidine and features a unique structural arrangement that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that the desired peptide sequence is formed without unwanted side reactions.

The chemical structure of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid is characterized by a central piperidine ring, which is substituted with an acetic acid group at the 2-position and a butanoyl group at the 1-position. The butanoyl group itself is further substituted with an amino group protected by the Fmoc moiety. This intricate structure provides the compound with unique chemical properties and biological activities, making it a valuable candidate for various research and development applications.

In recent years, significant advancements have been made in understanding the biological activities of compounds similar to 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid. Studies have shown that this class of compounds can exhibit potent inhibitory effects on specific enzymes and receptors, which are crucial for various physiological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structures can act as selective inhibitors of proteases involved in protein degradation pathways, making them potential candidates for the treatment of diseases associated with protein misfolding and aggregation.

The synthesis of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid involves a series of well-defined steps, including the protection of the amino group using Fmoc chemistry, followed by the formation of the piperidine ring and subsequent functionalization. The use of Fmoc protection is particularly important as it allows for precise control over the reactivity of the amino group during synthesis, ensuring high yields and purity of the final product. This synthetic approach has been optimized in several laboratories around the world, leading to efficient and scalable methods for producing this compound.

In addition to its potential therapeutic applications, 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid has also been studied for its use as a tool compound in biochemical assays. Its unique structure and functional groups make it an excellent candidate for probing specific biological interactions and pathways. For example, researchers have utilized this compound to study protein-protein interactions involved in signal transduction pathways, providing valuable insights into cellular mechanisms that could be targeted for therapeutic intervention.

The stability and solubility properties of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid have also been extensively characterized. Studies have shown that this compound exhibits good stability under various conditions, including pH variations and temperature changes. Its solubility in both aqueous and organic solvents makes it suitable for a wide range of experimental setups, from in vitro assays to in vivo studies.

In conclusion, 2-(2R)-1-2-{(9H-fluoren-9-yloxycarbonyl)amino}butanoylpiperidin-- ylacetic acid (CAS No. 2308482--) represents a promising compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important molecule for further investigation in medicinal chemistry and related fields. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern pharmaceutical development.